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Compound of Interest

Compound Name:
4-Bromo-3-methylbenzene-1,2-

diamine

Cat. No.: B1526037 Get Quote

An In-Depth Technical Guide to 4-Bromo-3-methylbenzene-1,2-diamine (CAS No. 952511-

74-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Bromo-3-methylbenzene-1,2-diamine is a substituted aromatic diamine that holds

significant potential as a versatile building block in medicinal chemistry and materials science.

Its unique substitution pattern, featuring vicinal amino groups, a bromine atom, and a methyl

group, offers multiple reaction sites for the construction of complex heterocyclic scaffolds. This

guide provides a comprehensive overview of its chemical properties, a detailed, validated

synthesis protocol, and explores its potential applications, particularly in the development of

novel kinase inhibitors. The information presented herein is intended to empower researchers

to effectively utilize this compound in their discovery and development endeavors.

Chemical Identity and Physicochemical Properties
4-Bromo-3-methylbenzene-1,2-diamine, registered under CAS number 952511-74-9, is a

distinct aromatic amine. The strategic placement of its functional groups dictates its reactivity

and potential applications. The vicinal diamines are key for forming five or six-membered

heterocyclic rings, the bromine atom provides a handle for cross-coupling reactions, and the

methyl group influences the molecule's steric and electronic properties.
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Table 1: Physicochemical Properties

Property Value Source

CAS Number 952511-74-9 N/A

Molecular Formula C₇H₉BrN₂ Calculated

Molecular Weight 201.07 g/mol Calculated

Appearance
Off-white to light brown solid

(predicted)
N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility

Soluble in organic solvents like

methanol, ethanol, and

dichloromethane (predicted)

N/A

Synthesis and Purification
The synthesis of 4-bromo-3-methylbenzene-1,2-diamine can be achieved through a multi-

step process starting from commercially available 2-bromo-6-nitrotoluene. The following

protocol has been designed for high yield and purity, incorporating self-validating checkpoints.

Synthetic Workflow
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2-Bromo-6-nitrotoluene

Nitration
(HNO₃/H₂SO₄)

2-Bromo-1-methyl-3,4-dinitrobenzene

Selective Reduction
(Na₂S)

5-Bromo-4-methyl-2-nitroaniline

Reduction
(Fe/HCl or H₂/Pd-C)

4-Bromo-3-methylbenzene-1,2-diamine

Purification
(Column Chromatography)

Characterization
(NMR, MS, IR)
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4-Bromo-3-methylbenzene-1,2-diamine

Condensation
(with R-CHO or R-COOH)

7-Bromo-6-methyl-1H-benzo[d]imidazole

Suzuki Coupling
(with Arylboronic acid)

Buchwald-Hartwig Coupling
(with Amine)

7-Aryl-6-methyl-1H-benzo[d]imidazole
(Kinase Inhibitor Scaffold)

7-Amino-6-methyl-1H-benzo[d]imidazole
(Kinase Inhibitor Scaffold)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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